Ferrocin B

Ferrocin B is a naturally occurring, iron-containing cyclic decapeptide (cyclodepsipeptide) siderophore antibiotic isolated from Pseudomonas fluorescens YK-310 [1]. It features a stable octahedral iron complex coordinated by three specific hydroxamate moieties [2]. In procurement and industrial research contexts, Ferrocin B is primarily sourced as a high-affinity iron chelator and a structurally rigid scaffold for developing 'Trojan Horse' siderophore-antibiotic conjugates. These conjugates are designed to actively penetrate the restrictive outer membranes of Gram-negative pathogens, making Ferrocin B a critical precursor for advanced anti-infective drug development targeting Pseudomonas aeruginosa.

Substituting Ferrocin B with generic siderophores (such as deferoxamine) or non-iron-complexed antimicrobial peptides fails to replicate its specific outer-membrane transport kinetics. While generic chelators effectively bind iron, they lack the specific cyclic decapeptide recognition motifs required to actively hijack the TonB-dependent siderophore receptors of P. aeruginosa [1]. Furthermore, attempting to substitute pure Ferrocin B with crude Pseudomonas culture extracts introduces unpredictable ratios of Ferrocins A, B, C, and D. Because these analogs possess different minimal inhibitory concentrations and in vivo efficacies, using unpurified mixtures severely compromises the reproducibility of targeted drug-delivery assays and obscures the true baseline toxicity of the carrier scaffold.

Purity-Dependent MIC Variation

When establishing baseline antimicrobial susceptibility or receptor-binding kinetics, the use of crude Pseudomonas extracts introduces significant variability due to the differing potencies of Ferrocin analogs. Quantitative assays demonstrate that pure Ferrocin B exhibits a Minimum Inhibitory Concentration (MIC) of 0.78 μg/mL against Pseudomonas aeruginosa, whereas its close structural analogs, Ferrocin A and C, exhibit twofold higher potency with an MIC of 0.39 μg/mL [1]. Procuring the isolated Ferrocin B compound is therefore essential to prevent the assay drift and irreproducibility that occurs when using mixed-analog or unpurified siderophore preparations.

Buyers must procure the specific Ferrocin B analog to ensure precise, reproducible baselines in receptor-binding assays, avoiding the twofold potency errors introduced by crude analog mixtures.

In Vivo Therapeutic Efficacy

For researchers selecting a siderophore scaffold for 'Trojan Horse' antibiotic conjugates, the intrinsic in vivo transport efficiency of the carrier is paramount. Ferrocin B demonstrates exceptional systemic bioavailability and targeted delivery, achieving a half-maximal effective dose (ED50) of 0.593 mg/kg against P. aeruginosa in murine infection models [1]. In contrast, many standard non-siderophore peptide antibiotics or poorly recognized generic chelators require multi-milligram per kilogram dosing to achieve comparable systemic clearance due to their inability to actively hijack bacterial iron-transport systems. This high efficiency makes Ferrocin B a highly validated precursor for translational drug development.

The verified sub-milligram ED50 confirms Ferrocin B's superior in vivo bioavailability, justifying its selection as a premium scaffold for developing advanced siderophore-drug conjugates.

Predictable Iron Coordination

The synthesis of siderophore-antibiotic conjugates requires precursors with highly predictable metal-binding stoichiometry to ensure consistent molecular weights and pharmacokinetics. Structural elucidation confirms that Ferrocin B utilizes exactly three hydroxamate moieties per molecule to form a highly stable, 1:1 octahedral complex with a single ferric ion (Fe3+) [1]. This contrasts with acyclic siderophores or mixed-ligand chelators, which can exhibit variable coordination states or form polymeric complexes under synthesis conditions. The strict 1:1 coordination geometry of Ferrocin B guarantees batch-to-batch reproducibility when scaling up the chemical conjugation of antibiotic payloads.

Procuring Ferrocin B provides synthetic chemists with a structurally rigid, 1:1 iron-coordinating scaffold, eliminating the stoichiometric unpredictability associated with acyclic siderophore precursors.

Siderophore-Antibiotic Conjugate Synthesis

Due to its strict 1:1 octahedral hydroxamate-iron coordination [2] and active recognition by Pseudomonas outer membrane receptors, Ferrocin B serves as a structurally predictable carrier scaffold for conjugating beta-lactams to overcome Gram-negative drug resistance.

TonB-Dependent Receptor Binding Assays

The specific, quantified MIC profile of Ferrocin B (0.78 μg/mL) [1] makes it a precise chemical probe for mapping the binding kinetics and transport efficiency of siderophore receptors in P. aeruginosa, without the twofold potency errors introduced by mixed-analog preparations.

Analytical Standardization of Fermentations

Procuring pure Ferrocin B is critical as a quantitative analytical standard for HPLC/MS workflows when isolating natural siderophores from Pseudomonas fluorescens fermentations, ensuring batch-to-batch reproducibility and accurate separation from the more potent Ferrocin A and C analogs [1].